Cas no 2034368-24-4 (N-({8-methoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-6-methylpyridine-3-carboxamide)

• Product Name: N-({8-methoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-6-methylpyridine-3-carboxamide
• CAS No: 2034368-24-4
• MF: C₁₄H₁₄N₆O₂
• MW: 298.299961566925
• CID: 6360577
• PubChem ID: 121019774
• Update Time: 2025-10-28

N-({8-methoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-6-methylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-({8-methoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-6-methylpyridine-3-carboxamide
• HKHMWGCEXXPZPF-UHFFFAOYSA-N
• 3-Pyridinecarboxamide, N-[(8-methoxy-1,2,4-triazolo[4,3-a]pyrazin-3-yl)methyl]-6-methyl-
• AKOS026694488
• F6524-4781
• N-[(8-methoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl]-6-methylpyridine-3-carboxamide
• 2034368-24-4
• N-((8-methoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)-6-methylnicotinamide
• N-({8-methoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-6-methylpyridine-3-carboxamide

• Inchi： 1S/C14H14N6O2/c1-9-3-4-10(7-16-9)13(21)17-8-11-18-19-12-14(22-2)15-5-6-20(11)12/h3-7H,8H2,1-2H3,(H,17,21)
• InChI Key： HKHMWGCEXXPZPF-UHFFFAOYSA-N
• SMILES： C1=NC(C)=CC=C1C(NCC1N2C=CN=C(OC)C2=NN=1)=O

Computed Properties

• Exact Mass: 298.11782371g/mol
• Monoisotopic Mass: 298.11782371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 94.3Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 12.48±0.46(Predicted)

Additional information on N-({8-methoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-6-methylpyridine-3-carboxamide

Comprehensive Overview of N-({8-methoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-6-methylpyridine-3-carboxamide (CAS No. 2034368-24-4)

N-({8-methoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-6-methylpyridine-3-carboxamide (CAS No. 2034368-24-4) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazolopyrazine derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of both methoxy and methylpyridine moieties in its structure enhances its pharmacokinetic properties, making it a promising candidate for drug development.

Recent studies have highlighted the growing interest in triazolopyrazine-based compounds as modulators of key enzymatic pathways. Researchers are particularly intrigued by the potential of N-({8-methoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-6-methylpyridine-3-carboxamide to target specific proteins involved in cellular signaling. This aligns with current trends in precision medicine, where small molecules like this are being explored for their ability to interact with high specificity and low toxicity. The compound's CAS No. 2034368-24-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of N-({8-methoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-6-methylpyridine-3-carboxamide involves multi-step organic reactions, including condensation and cyclization processes. Its methoxy group at the 8-position and the methylpyridine carboxamide side chain contribute to its stability and solubility, which are critical for bioavailability. These attributes have sparked discussions in forums and scientific communities about its potential as a lead compound for treating metabolic disorders and neurodegenerative diseases, topics that are highly searched in AI-driven literature reviews.

From a commercial perspective, the demand for triazolopyrazine derivatives like CAS No. 2034368-24-4 is rising due to their applicability in drug discovery pipelines. Pharmaceutical companies are investing in the optimization of such compounds to enhance their efficacy and reduce side effects. The compound's unique scaffold also makes it a subject of interest in patent filings, further driving its visibility in search engine queries related to innovative small-molecule therapeutics.

In conclusion, N-({8-methoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-6-methylpyridine-3-carboxamide represents a compelling area of research with broad implications for modern medicine. Its CAS No. 2034368-24-4 serves as a key identifier for researchers and industry professionals exploring its potential. As the scientific community continues to uncover its mechanisms of action, this compound is poised to play a pivotal role in the development of next-generation therapeutics, addressing some of the most pressing health challenges today.